Cas no 1499101-75-5 (2-chloro-1-(1-methylcyclopropyl)ethan-1-one)

• Product Name: 2-chloro-1-(1-methylcyclopropyl)ethan-1-one
• CAS No: 1499101-75-5
• MF: C₆H₉ClO
• MW: 132.588061094284
• CID: 4602490
• PubChem ID: 80297288
• Update Time: 2025-06-10

2-chloro-1-(1-methylcyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(1-methylcyclopropyl)ethanone
• 2-chloro-1-(1-methylcyclopropyl)ethan-1-one
• Ethanone, 2-chloro-1-(1-methylcyclopropyl)-

• Inchi： 1S/C6H9ClO/c1-6(2-3-6)5(8)4-7/h2-4H2,1H3
• InChI Key： BEVPNJLAXOFBFI-UHFFFAOYSA-N
• SMILES： C(=O)(C1(C)CC1)CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(1-methylcyclopropyl)ethan-1-one

Introduction to 2-Chloro-1-(1-Methylcyclopropyl)ethan-1-one (CAS No. 1499101-75-5)

2-Chloro-1-(1-methylcyclopropyl)ethan-1-one (CAS No. 1499101-75-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro-substituted ketone and a 1-methylcyclopropyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of 2-chloro-1-(1-methylcyclopropyl)ethan-1-one is C₆H₉ClO, and its molecular weight is approximately 136.58 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of 1-methylcyclopropane with an appropriate chlorinating agent followed by the formation of the ketone group. The synthesis process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In recent years, 2-chloro-1-(1-methylcyclopropyl)ethan-1-one has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs with anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for drug development.

Beyond its pharmaceutical applications, 2-chloro-1-(1-methylcyclopropyl)ethan-1-one has also shown promise in the field of agrochemicals. Research conducted at the University of California, Davis, demonstrated that this compound can be used as a precursor in the synthesis of herbicides with improved efficacy and reduced environmental impact. The unique structure of 2-chloro-1-(1-methylcyclopropyl)ethan-1-one allows for the design of molecules with enhanced selectivity and reduced toxicity to non-target organisms.

The physical properties of 2-chloro-1-(1-methylcyclopropyl)ethan-1-one are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 80°C under reduced pressure. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone, which facilitates its use in various chemical reactions and formulations. Its stability under different conditions has been extensively studied, and it has been found to be stable under normal laboratory conditions when stored away from light and moisture.

Safety considerations are an important aspect when handling 2-chloro-1-(1-methylcyclopropyl)ethan-1-one. While it is not classified as a hazardous substance under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

In conclusion, 2-chloro-1-(1-methylcyclopropyl)ethan-1-one (CAS No. 1499101-75-5) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure and favorable physical properties make it an attractive intermediate for the synthesis of novel compounds with diverse biological activities. Ongoing research continues to uncover new applications and optimize its use in various industries, further highlighting its importance in modern chemistry.